Cas no 172419-45-3 (7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene)

• Product Name: 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene
• CAS No: 172419-45-3
• MF: C₅H₃NO
• MW: 93.0834209918976
• CID: 111497
• PubChem ID: 45079794
• Update Time: 2025-04-18

7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene
• 7-oxa-4-azabicyclo[4.1.0]hepta-1(6),2,4-triene
• 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene(9CI)
• DTXSID00663790
• 172419-45-3

• Inchi： 1S/C5H3NO/c1-2-6-3-5-4(1)7-5/h1-3H
• InChI Key： LZFKFNXTLMMFBG-UHFFFAOYSA-N
• SMILES： O1C2C=NC=CC1=2

Computed Properties

• Exact Mass: 93.02149
• Monoisotopic Mass: 93.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4A^2
• XLogP3: 0

Experimental Properties

• PSA: 25.42